[(2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1E)-2-(4-hydroxyphenyl)-N-sulfooxyethanimidothioate

• CAS No.: 19253-84-0
• Product Name: [(2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1E)-2-(4-hydroxyphenyl)-N-sulfooxyethanimidothioate
• Molecular Formula: C14H19NO10S2
• Molecular Weight: 425.4 g/mol
• IUPAC Name: [3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2-(4-hydroxyphenyl)-N-sulfooxyethanimidothioate
• Standard InChI: InChI=1S/C14H19NO10S2/c16-6-9-11(18)12(19)13(20)14(24-9)26-10(15-25-27(21,22)23)5-7-1-3-8(17)4-2-7/h1-4,9,11-14,16-20H,5-6H2,(H,21,22,23)
• Standard InChIKey: WWBNBPSEKLOHJU-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC(=CC=C1C/C(=N\OS(=O)(=O)O)/S[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O
• SMILES: C1=CC(=CC=C1CC(=NOS(=O)(=O)O)SC2C(C(C(C(O2)CO)O)O)O)O
• Canonical SMILES: C1=CC(=CC=C1CC(=NOS(=O)(=O)O)SC2C(C(C(C(O2)CO)O)O)O)O
• Melting Point: 191-192°C
• Physical Description: Solid
• Description: AC1l99WB is classified as an alkylglucosinolate. Alkylglucosinolates are organic compounds containing a glucosinolate moiety that carries an alkyl chain. AC1l99WB is considered a slightly soluble (in water), acidic compound.
• Synonyms: sinalbin; sinapine p-hydroxybenzylglucosinolate
• PubChem Compound: 415565
• Last Modified: Nov 11 2021